1-(cyclopropylcarbonyl)-N-[2,2,2-trifluoro-1-(2-pyridinyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(cyclopropanecarbonyl)-N-(2,2,2-trifluoro-1-pyridin-2-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H20F3N3O2/c18-17(19,20)14(13-3-1-2-8-21-13)22-15(24)11-6-9-23(10-7-11)16(25)12-4-5-12/h1-3,8,11-12,14H,4-7,9-10H2,(H,22,24)
• InChI Key: QVNGQFHJLFAOMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC(CC2)C(=O)NC(C3=CC=CC=N3)C(F)(F)F
• Molecular Formula: C17H20F3N3O2
• Molecular Weight: 355.35 g/mol

Description

Synthesis Analysis

The synthesis of related cyclopropylcarbonyl compounds typically involves multi-step nucleophilic substitution reactions, ester hydrolysis, and specific conditions for achieving high yields. For example, Zhou et al. (2021) demonstrated a rapid and high-yield synthetic method for a similar compound, achieved through a multi-step process starting from commercially available precursors (Zhou et al., 2021).

Molecular Structure Analysis

Crystal structure analysis provides insights into the molecular configuration, intermolecular interactions, and conformational behavior of cyclopropylcarbonyl-containing compounds. Thimmegowda et al. (2009) presented the crystal structure of a related compound, highlighting the significance of intermolecular hydrogen bonds and the conformation of specific substituents (Thimmegowda et al., 2009).

Chemical Reactions and Properties

The reactivity of such compounds involves interactions with various nucleophiles, the potential for undergoing specific reactions such as aminomethylation, and the formation of novel derivatives with biological significance. Dotsenko et al. (2012) reported on the aminomethylation of a piperidinium derivative, leading to the formation of tetraazatricyclo compounds, demonstrating the compound's reactivity and potential for generating biologically relevant structures (Dotsenko et al., 2012).